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Compound of Interest

Compound Name: Tubulin inhibitor 14

Cat. No.: B15141527

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural-activity relationship

(SAR) of analogues related to "Tubulin Inhibitor 14," a term encompassing several distinct

chemical scaffolds investigated for their potent tubulin polymerization inhibitory effects. This

document collates quantitative data, details key experimental methodologies, and visualizes

relevant biological pathways and workflows to facilitate further research and development in

this area. The primary focus will be on two prominent classes of compounds referred to in the

literature in the context of "14" analogues: derivatives of the natural product millepachine and

analogues of N14-desacetoxytubulysin H.

Core Concepts: Mechanism of Action
Tubulin inhibitors interfere with the dynamics of microtubules, essential components of the

cytoskeleton involved in crucial cellular processes such as mitosis, intracellular transport, and

cell motility.[1][2] The analogues discussed herein are primarily microtubule-destabilizing

agents that bind to the colchicine-binding site on β-tubulin.[1][3] This binding prevents the

polymerization of αβ-tubulin heterodimers into microtubules, leading to a disruption of the
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mitotic spindle, cell cycle arrest in the G2/M phase, and subsequent induction of apoptosis

(programmed cell death).[3]

Quantitative Data Summary
The following tables summarize the in vitro efficacy of various analogues of Tubulin Inhibitor
14, providing key data points for SAR analysis.

Table 1: In Vitro Cytotoxicity (IC50) of Millepachine
Analogues

Compound Cancer Cell Line Cancer Type IC50 (µM)

14a HepG2
Hepatocellular

Carcinoma
0.15 - 0.52

A549 Lung Carcinoma 0.15 - 0.52

A375 Malignant Melanoma 0.15 - 0.52

SMMC-7221
Hepatocellular

Carcinoma
0.15 - 0.52

K562
Chronic Myelogenous

Leukemia
0.15 - 0.52

23a HepG2
Hepatocellular

Carcinoma
0.15 - 0.34

HCT116 Colorectal Carcinoma 0.15 - 0.34

Table 2: In Vitro Cytotoxicity (IC50) of β-Lactam-Azide
Analogues

Compound Cancer Cell Line Cancer Type IC50 (µM)

28 MGC-803 Gastric Cancer 0.106

Table 3: Biochemical Tubulin Polymerization Inhibition
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Compound Assay Type Parameter Value (µM)

23a
In vitro tubulin

assembly
IC50 7.1

Colchicine (control)
In vitro tubulin

assembly
IC50 9.0

G13 (quinoline

analogue)

In vitro tubulin

polymerization
IC50 13.5

Colchicine (control)
In vitro tubulin

polymerization
IC50 8.1

CYT997
In vitro tubulin

polymerization
IC50 ~3

Colchicine (control)
In vitro tubulin

polymerization
IC50 2

10k (indole analogue)
In vitro tubulin

polymerization
IC50 2.68 ± 0.15

Signaling Pathway and Cellular Effects
The primary signaling pathway affected by these tubulin inhibitors is the cytoskeleton-

dependent cell cycle progression. Inhibition of tubulin polymerization leads to a cascade of

events culminating in apoptosis.
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Caption: Mechanism of action of Tubulin Inhibitor 14 analogues.

Experimental Protocols
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Detailed methodologies for the key experiments cited in the evaluation of Tubulin Inhibitor 14
analogues are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)
This assay determines the concentration at which an inhibitor reduces cell viability by 50%

(IC50).

Cell Culture: Human cancer cell lines (e.g., A549, HeLa, SGC-7901) are cultured in

appropriate media supplemented with fetal bovine serum and antibiotics and maintained in a

humidified incubator at 37°C with 5% CO2.

Assay Procedure:

Cells are seeded in 96-well plates at a predetermined density and allowed to adhere

overnight.

The following day, the culture medium is replaced with fresh medium containing various

concentrations of the test compound. A vehicle control (e.g., DMSO) is also included.

The plates are incubated for a specified period (e.g., 48 or 72 hours).

Following incubation, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution is added to each well and incubated for 4 hours to allow the formation of formazan

crystals by viable cells.

The medium is then removed, and a solubilizing agent (e.g., DMSO) is added to dissolve

the formazan crystals.

The absorbance is measured using a microplate reader at a wavelength of 570 nm.

Data Analysis: The absorbance values are normalized to the vehicle control, and the IC50

values are calculated using non-linear regression analysis.

Tubulin Polymerization Assay (Turbidity-Based)
This biochemical assay directly measures the effect of the inhibitor on the polymerization of

purified tubulin.
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Reagents: Purified tubulin protein (>97% pure), GTP (guanosine triphosphate), and a

polymerization buffer (e.g., PEM buffer: 80 mM PIPES pH 6.8, 1 mM EGTA, 1 mM MgCl2).

Assay Procedure:

A reaction mixture containing tubulin protein in polymerization buffer with GTP is prepared.

The test compound at various concentrations is added to the reaction mixture. A positive

control (e.g., colchicine) and a negative control (vehicle) are included.

The polymerization is initiated by raising the temperature to 37°C.

The increase in turbidity due to microtubule formation is monitored over time by measuring

the absorbance at 340 nm in a temperature-controlled spectrophotometer.

Data Analysis: The rate of polymerization is determined from the slope of the linear portion of

the absorbance curve. The percentage of inhibition for each concentration is calculated

relative to the vehicle control, and the IC50 value is determined by fitting the data to a dose-

response curve.

Cell Cycle Analysis (Flow Cytometry)
This assay determines the effect of the inhibitor on cell cycle progression.

Cell Treatment: Cancer cells are treated with the test compound at various concentrations for

a specified time (e.g., 24 hours).

Sample Preparation:

Cells are harvested, washed with PBS, and fixed in cold 70% ethanol.

Fixed cells are washed and resuspended in a staining solution containing a DNA-

intercalating dye (e.g., propidium iodide) and RNase A.

Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer.

Data Analysis: The percentage of cells in different phases of the cell cycle (G1, S, G2/M) is

quantified from the DNA content histograms. An accumulation of cells in the G2/M phase is
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indicative of microtubule-targeting agents.

Experimental Workflow
A typical workflow for the screening and characterization of novel tubulin inhibitors is outlined

below.

Compound Synthesis
and Library Screening

In Vitro Cytotoxicity
Screening (MTT Assay)

Identification of
Potent Hits (Low IC50)

Biochemical Tubulin
Polymerization Assay

Cell Cycle Analysis
(Flow Cytometry)

Confirmation of Tubulin
Polymerization Inhibition

Lead Optimization
(SAR Studies)

Determination of
G2/M Arrest
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Caption: A typical workflow for screening tubulin inhibitors.

Structural-Activity Relationship (SAR) Insights
Based on the available data, several key SAR insights can be drawn for the development of

potent tubulin inhibitors based on the "14" analogue scaffolds.

Millepachine Derivatives: The introduction of various substituents on the chalcone-like

framework of millepachine has led to potent antiproliferative and tubulin polymerization

inhibitory activities. Specifically, compound 14a demonstrated broad-spectrum anticancer

activity with IC50 values in the sub-micromolar range. The specific substitutions that confer

this high potency warrant further investigation to delineate the precise electronic and steric

requirements for optimal interaction with the colchicine binding site.

β-Lactam-Azide Analogues: For this class of compounds, a hydrogen atom at the C-3

position of the β-lactam ring was found to be crucial for potent antiproliferative activity.

Compound 28, which incorporates this feature, exhibited a very low IC50 value against

MGC-803 cells and demonstrated in vivo efficacy. This suggests that modifications at other

positions of the β-lactam and the appended aryl azide moiety could be explored to further

enhance potency and pharmacokinetic properties.

General Considerations: Across different scaffolds targeting the colchicine binding site, the

presence of a trimethoxyphenyl (TMP) ring or a bioisosteric equivalent is a common feature

that contributes to high-affinity binding. The spatial arrangement of hydrogen bond donors

and acceptors, as well as hydrophobic interactions with key amino acid residues in the

binding pocket (such as Cys241), are critical for potent inhibitory activity.

Conclusion
The exploration of "Tubulin Inhibitor 14" analogues has revealed several promising chemical

scaffolds with potent anticancer activity. The data and protocols presented in this guide offer a

solid foundation for researchers engaged in the design and development of novel tubulin

inhibitors. Future efforts should focus on a more detailed elucidation of the SAR for these

compound classes, including the use of computational modeling to rationalize the observed

activities and guide the synthesis of next-generation analogues with improved potency,
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selectivity, and drug-like properties. The ultimate goal is to translate these preclinical findings

into effective therapeutic agents for the treatment of cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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